Cas no 2411199-98-7 (N2,N4-Bis[2-(1-methyl-1H-imidazol-4-yl)ethyl]-N6-2-propyn-1-yl-1,3,5-triazine-2,4,6-triamine)

• Product Name: N2,N4-Bis[2-(1-methyl-1H-imidazol-4-yl)ethyl]-N6-2-propyn-1-yl-1,3,5-triazine-2,4,6-triamine
• CAS No: 2411199-98-7
• MF: C₁₈H₂₄N₁₀
• MW: 380.450160980225
• CID: 5414303
• PubChem ID: 145897661
• Update Time: 2023-10-31

N2,N4-Bis[2-(1-methyl-1H-imidazol-4-yl)ethyl]-N6-2-propyn-1-yl-1,3,5-triazine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• 4-N,6-N-Bis[2-(1-methylimidazol-4-yl)ethyl]-2-N-prop-2-ynyl-1,3,5-triazine-2,4,6-triamine
• 2411199-98-7
• N2,N4-bis[2-(1-methyl-1H-imidazol-4-yl)ethyl]-N6-(prop-2-yn-1-yl)-1,3,5-triazine-2,4,6-triamine
• EN300-26623597
• Z2347861198
• N2,N4-Bis[2-(1-methyl-1H-imidazol-4-yl)ethyl]-N6-2-propyn-1-yl-1,3,5-triazine-2,4,6-triamine

• Inchi： 1S/C18H24N10/c1-4-7-19-16-24-17(20-8-5-14-10-27(2)12-22-14)26-18(25-16)21-9-6-15-11-28(3)13-23-15/h1,10-13H,5-9H2,2-3H3,(H3,19,20,21,24,25,26)
• InChI Key： FOAWYVGLXRHTTJ-UHFFFAOYSA-N
• SMILES： N1=C(NCC#C)N=C(NCCC2=CN(C)C=N2)N=C1NCCC1=CN(C)C=N1

Computed Properties

• Exact Mass: 380.21854081g/mol
• Monoisotopic Mass: 380.21854081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 738.6±70.0 °C(Predicted)
• pka: 7.43±0.61(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines N-aliphatic s-triazines